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1(2H)-Phthalazinone 1(2H)-Phthalazinone 1-(2h)-phthalazinone appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
Phthalazin-1(2H)-one is a member of phthalazines.
Brand Name: Vulcanchem
CAS No.: 119-39-1
VCID: VC0110377
InChI: InChI=1S/C8H6N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h1-5H,(H,10,11)
SMILES: C1=CC=C2C(=C1)C=NNC2=O
Molecular Formula: C8H6N2O
Molecular Weight: 146.15 g/mol

1(2H)-Phthalazinone

CAS No.: 119-39-1

Reference Standards

VCID: VC0110377

Molecular Formula: C8H6N2O

Molecular Weight: 146.15 g/mol

1(2H)-Phthalazinone - 119-39-1

CAS No. 119-39-1
Product Name 1(2H)-Phthalazinone
Molecular Formula C8H6N2O
Molecular Weight 146.15 g/mol
IUPAC Name 2H-phthalazin-1-one
Standard InChI InChI=1S/C8H6N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h1-5H,(H,10,11)
Standard InChIKey IJAPPYDYQCXOEF-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=NNC2=O
Canonical SMILES C1=CC=C2C(=C1)C=NNC2=O
Boiling Point 639 °F at 760 mm Hg (NTP, 1992)
Melting Point 361 to 363 °F (NTP, 1992)
188.0 °C
Physical Description 1-(2h)-phthalazinone appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
Description 1-(2h)-phthalazinone appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
Phthalazin-1(2H)-one is a member of phthalazines.
Solubility Insoluble (NTP, 1992)
Synonyms Phthalazinone; Azelastine impurity; 1-Hydroxyphthalazine; 1-Oxophthalazine; _x000B_1-Phthalazinol; ICX 56225770; NSC 10432; NSC 52567; Phthalazin-1-one; _x000B_
PubChem Compound 8394
Last Modified Nov 11 2021
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